Cas no 113209-88-4 (5-Fluoro-2-methyl-4-nitropyridine 1-oxide)
113209-88-4 structure
Product Name:5-Fluoro-2-methyl-4-nitropyridine 1-oxide
CAS No:113209-88-4
MF:C6H5FN2O3
MW:172.113904714584
MDL:MFCD12828024
CID:1201052
PubChem ID:19691348
Update Time:2025-04-20
5-Fluoro-2-methyl-4-nitropyridine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- SureCN5258907
- 2-methyl-4-nitro-5-fluoropyridine-N-oxide
- QC-7134
- 5-fluoro-2-methyl-4-nitropyridine N-oxide
- 5-fluoro-4-nitro-2-picoline-N-oxide
- 5-fluoro-2-methyl-4-nitro-1-oxidopyridin-1-ium
- Pyridine, 5-fluoro-2-methyl-4-nitro-, 1-oxide
- 5-Fluoro-4-nitro-2-picoline N-oxide
- 5-Fluoro-2-Methyl-4-nitropyridine 1-Oxide
- BWNXTHJYONDSFG-UHFFFAOYSA-N
- 6364AJ
- FCH1179764
- TRA0023281
- SY025429
- AB0050770
- 5-Fluoro-2-methyl-4-nitro-1-oxo-1lambda~5~-pyridine
- Pyridine, 5-fluoro-2-methyl-4-nitro-, 1-oxide
- SB53501
- MFCD12828024
- AS-31148
- AKOS025404298
- SCHEMBL5258907
- EN300-6477341
- 5-FLUORO-2-METHYL-4-NITROPYRIDIN-1-IUM-1-OLATE
- DTXSID50599237
- DB-083237
- 113209-88-4
- 5-fluoro-2-methyl-4-nitropyridine1-oxide
- 5-Fluoro-2-methyl-4-nitropyridine 1-oxide
-
- MDL: MFCD12828024
- Inchi: 1S/C6H5FN2O3/c1-4-2-6(9(11)12)5(7)3-8(4)10/h2-3H,1H3
- InChI Key: BWNXTHJYONDSFG-UHFFFAOYSA-N
- SMILES: FC1=C[N+](=C(C)C=C1[N+](=O)[O-])[O-]
Computed Properties
- Exact Mass: 172.02800
- Monoisotopic Mass: 172.02842019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.3
- XLogP3: 0.2
Experimental Properties
- Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (6.7 g/l) (25 º C),
- PSA: 71.28000
- LogP: 1.99400
5-Fluoro-2-methyl-4-nitropyridine 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F598303-10mg |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F598303-50mg |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | F598303-100mg |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 100mg |
$ 160.00 | 2022-06-04 | ||
| Chemenu | CM120877-1g |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 95% | 1g |
$370 | 2021-08-06 | |
| Chemenu | CM120877-5g |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 95% | 5g |
$1046 | 2021-08-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853656-250mg |
5-Fluoro-2-methyl-4-nitropyridine 1-Oxide |
113209-88-4 | 95% | 250mg |
¥1,044.90 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F41790-1g |
5-fluoro-2-methyl-4-nitro-1-oxidopyridin-1-ium |
113209-88-4 | 95% | 1g |
¥4459.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F41790-250mg |
5-fluoro-2-methyl-4-nitro-1-oxidopyridin-1-ium |
113209-88-4 | 95% | 250mg |
¥1939.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F41790-5g |
5-fluoro-2-methyl-4-nitro-1-oxidopyridin-1-ium |
113209-88-4 | 95% | 5g |
¥12589.0 | 2023-09-07 | |
| abcr | AB451136-250 mg |
5-Fluoro-2-methyl-4-nitropyridine 1-oxide |
113209-88-4 | 250MG |
€246.00 | 2022-03-24 |
5-Fluoro-2-methyl-4-nitropyridine 1-oxide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds
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